Cas no 6939-35-1 (5-methyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 5-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 6939-35-1
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD08234370
• CID: 509321
• PubChem ID: 81357
• Update Time: 2025-10-23

5-methyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone,3,4-dihydro-5-methyl-
• 5-METHOXY-1-TETRALONE
• 1(2H)-Naphthaleone,3,4-dihydro-5-methyl
• 3,4-dihydro-5-methyl-1(2h)-naphthalenon
• 3,4-dihydro-5-methyl-1(2H)-Naphthalenone
• 3,4-dihydro-5-methylnaphthalen-1(2H)-one
• 5-METHYL-1-TETRALONE
• 5-Methyltetralin-1-one
• Einecs 230-073-6
• Nsc 57011
• 5-methyl-1,2,3,4-tetrahydronaphthalen-1-one

• MDL： MFCD08234370
• Inchi： 1S/C11H12O/c1-8-4-2-6-10-9(8)5-3-7-11(10)12/h2,4,6H,3,5,7H2,1H3
• InChI Key： ZYBCYRGGMARDQI-UHFFFAOYSA-N
• SMILES： CC1C2=C(C(CCC2)=O)C=CC=1

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4

Experimental Properties

• Density: 1.074±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63 ºC
• Boiling Point: 143-145 ºC (10 Torr)
• Flash Point: 122.7±18.1 ºC,
• Refractive Index: 1.557
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• PSA: 17.07
• LogP: 2.51400

5-methyl-1,2,3,4-tetrahydronaphthalen-1-one Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• RTECS：QK4800000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5-methyl-1,2,3,4-tetrahydronaphthalen-1-one

Comprehensive Overview of 5-Methyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 6939-35-1)

5-Methyl-1,2,3,4-tetrahydronaphthalen-1-one, with the CAS number 6939-35-1, is a versatile organic compound widely used in the fragrance and pharmaceutical industries. This compound, also known as 5-methyltetralone, belongs to the class of tetralone derivatives, which are known for their aromatic and cyclic ketone properties. Its unique structure makes it a valuable intermediate in the synthesis of various flavor and fragrance ingredients, as well as in the development of pharmaceutical active ingredients.

The growing interest in sustainable and bio-based chemicals has put 5-methyl-1,2,3,4-tetrahydronaphthalen-1-one in the spotlight. Researchers and manufacturers are increasingly exploring its potential as a green chemistry alternative to synthetic compounds. With the rise of eco-friendly fragrances and natural product derivatives, this compound is gaining traction due to its compatibility with biodegradable formulations and its role in reducing environmental impact.

One of the most common questions about CAS 6939-35-1 is its application in perfumery. The compound contributes to woody, musky, and amber-like scent profiles, making it a popular choice for high-end cosmetic and personal care products. Its stability and low volatility enhance the longevity of fragrances, addressing consumer demand for long-lasting perfumes. Additionally, its compatibility with other aromatic ketones allows for creative blending in custom fragrance formulations.

In the pharmaceutical sector, 5-methyltetralone serves as a key intermediate in the synthesis of central nervous system (CNS) agents and anti-inflammatory drugs. Its structural similarity to naturally occurring compounds makes it a candidate for drug discovery programs. Recent studies have investigated its potential in neuroprotective therapies, aligning with the increasing focus on mental health and cognitive wellness.

The synthesis of 5-methyl-1,2,3,4-tetrahydronaphthalen-1-one involves catalytic hydrogenation and Friedel-Crafts acylation techniques, which are well-documented in organic chemistry literature. Advances in process optimization have improved yield and purity, making it more accessible for industrial applications. Manufacturers are also exploring enzymatic catalysis as a sustainable alternative, catering to the demand for green synthesis methods.

From a regulatory perspective, CAS 6939-35-1 is generally recognized as safe for use in fragrance compositions when adhering to industry guidelines. However, ongoing research into its toxicological profile ensures compliance with evolving cosmetic safety standards. This aligns with consumer concerns about clean beauty and non-toxic ingredients, driving transparency in supply chains.

In conclusion, 5-methyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 6939-35-1) is a multifaceted compound with significant applications in fragrance, pharmaceuticals, and green chemistry. Its adaptability to modern trends, such as sustainable sourcing and health-focused formulations, ensures its continued relevance in scientific and industrial communities. As research progresses, its potential in innovative therapeutic agents and eco-conscious products will likely expand further.